Cas no 1159825-56-5 (6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1159825-56-5
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD22088121
• CID: 2125607
• Update Time: 2025-10-30

6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 2-Amino-6-phenyl-[1,2,4]triazolo[1,5-a]pyridine
• OAJIRBMITRHGDF-UHFFFAOYSA-N
• SY129567
• 6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine

• MDL： MFCD22088121
• Inchi： 1S/C12H10N4/c13-12-14-11-7-6-10(8-16(11)15-12)9-4-2-1-3-5-9/h1-8H,(H2,13,15)
• InChI Key： OAJIRBMITRHGDF-UHFFFAOYSA-N
• SMILES： N12C=C(C=CC1=NC(N)=N2)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Comprehensive Overview of 6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1159825-56-5): Properties, Applications, and Research Insights

6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1159825-56-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This triazolopyridine derivative combines a phenyl group with a triazolo[1,5-a]pyridine core, making it a versatile scaffold for drug discovery and functional material design. Researchers frequently explore its synthetic pathways, biological activity, and molecular interactions, aligning with current trends in precision medicine and sustainable chemistry.

The compound's CAS number 1159825-56-5 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Its molecular formula and structural specificity have made it a subject of interest in high-throughput screening studies, particularly in oncology and neurology research. Recent publications highlight its role as a kinase inhibitor precursor or fluorescence probe, addressing trending topics like targeted cancer therapies and diagnostic imaging.

From a synthetic chemistry perspective, 6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine exemplifies modern green chemistry principles. Innovations in catalyst-free cyclization and solvent-free reactions for its production resonate with the industry's shift toward eco-friendly synthesis. Analytical techniques such as HPLC purity analysis and X-ray crystallography are routinely employed to characterize this compound, reflecting the demand for quality control in fine chemicals.

In material science, the π-conjugated system of this triazolopyridine derivative enables applications in organic electronics and photovoltaic devices. Its thermal stability and electron transport properties align with searches for next-generation semiconductors, a hot topic in renewable energy forums. Computational studies using DFT calculations further predict its charge-transfer efficiency, catering to researchers investigating optoelectronic materials.

Frequently asked questions about CAS No. 1159825-56-5 include its storage conditions (typically anhydrous environments at -20°C), solubility profiles (DMSO or dichloromethane), and handling precautions (standard laboratory PPE). Suppliers often provide certificates of analysis detailing residual solvents and heavy metal content, addressing stringent quality assurance requirements in pharmaceutical collaborations.

Ongoing research explores structure-activity relationships (SAR) of 6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine derivatives, particularly their selective binding to biological targets like G-protein-coupled receptors (GPCRs). This aligns with the growing interest in fragment-based drug design and computational docking methodologies. Patent literature suggests its utility in neuroprotective agents, connecting to popular searches about neurodegenerative disease treatments.

The compound's nomenclature follows IUPAC naming conventions, where the "1,2,4-triazolo" prefix specifies the fused heterocycle's position. This systematic naming aids in chemical database mining and patent searches, crucial for intellectual property professionals. Alternative names like 6-phenyl-1,2,4-triazolo[1,5-a]pyridin-2-amine may appear in older literature, emphasizing the need for synonym mapping in literature reviews.

Industrial-scale production of CAS 1159825-56-5 requires optimization of atom economy and waste minimization strategies, reflecting the green chemistry metrics demanded by regulatory bodies. Process chemists focus on column-free purification and continuous flow synthesis to enhance scalability, addressing the pharmaceutical industry's push toward cost-effective manufacturing.

In summary, 6-Phenyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable technology. Its CAS registry number 1159825-56-5 ensures precise identification across disciplines, while ongoing research continues to uncover novel applications in biotechnology and advanced materials.